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Compound of Interest

Compound Name: Isopropyl isostearate

Cat. No.: B3428478

An In-depth Technical Guide to Isopropyl
Isostearate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of isopropyl isostearate. The information is intended for researchers, scientists,
and professionals in drug development who may utilize this compound as an emollient, solvent,
or binder in their formulations.

Chemical Structure and Identification

Isopropyl isostearate is the ester of isopropanol and isostearic acid. Isostearic acid is a
branched-chain fatty acid, which imparts unique physical properties to the resulting ester
compared to its linear counterpart, isopropyl stearate.

Caption: Chemical structure of Isopropyl Isostearate.

Physicochemical Properties

Isopropyl isostearate is a clear, colorless to slightly yellow liquid with a characteristic bland or
slightly fatty odor.[1][2] Its branched-chain structure results in a lower melting point and
viscosity compared to its linear isomer, isopropyl stearate. These properties make it a desirable
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ingredient in cosmetic and pharmaceutical formulations where a non-greasy, elegant feel is
required.[3]

Table 1: Chemical Identification of Isopropyl Isostearate

Identifier Value

IUPAC Name propan-2-yl 16-methylheptadecanoate[4]
CAS Number 68171-33-5, 31478-84-9[3]

Molecular Formula C21H4202[5]

Molecular Weight 326.56 g/mol [5]

Table 2: Physical and Chemical Properties of Isopropyl Isostearate

Property Value

Appearance Clear, colorless to slightly yellow liquid[1]
Odor Bland, slightly fatty[1][2]

Melting Point ~18.45 °CJ[5]

Boiling Point 360.7 - 364.57 °C[3][5]

Density 0.86 - 0.876 g/lcm3

Solubility Partially soluble in water[3]

Synthesis of Isopropyl Isostearate

Isopropyl isostearate is synthesized through the esterification of isostearic acid with isopropyl
alcohol. This reaction can be catalyzed by either an acid or an enzyme.

Experimental Protocols

1. Acid-Catalyzed Esterification
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This method utilizes a strong acid catalyst, such as p-toluenesulfonic acid (p-TSA), to drive the
reaction.

o Materials:

Isostearic Acid

o

[¢]

Isopropy! Alcohol

o

p-Toluenesulfonic acid (catalyst)

[e]

Sodium bicarbonate solution (for neutralization)

o

Brine (saturated NaCl solution)

[¢]

Anhydrous sodium sulfate (drying agent)

e Equipment:

[e]

Reaction flask with a reflux condenser and a Dean-Stark trap

o

Heating mantle

[¢]

Magnetic stirrer

[¢]

Separatory funnel

[e]

Rotary evaporator

e Procedure:

o Charge the reaction flask with isostearic acid and an excess of isopropyl alcohol (e.g., a
1:3 molar ratio).

o Add a catalytic amount of p-toluenesulfonic acid (e.g., 1-2 mol% relative to the isostearic
acid).

o Heat the mixture to reflux with continuous stirring. Water produced during the reaction is
removed azeotropically using the Dean-Stark trap.
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o Monitor the reaction progress by thin-layer chromatography (TLC) or by measuring the
acid value of the reaction mixture.

o Once the reaction is complete, cool the mixture to room temperature.

o Wash the crude product with a saturated sodium bicarbonate solution to neutralize the
acid catalyst, followed by washing with brine.

o Dry the organic layer over anhydrous sodium sulfate.

o Filter to remove the drying agent and concentrate the filtrate under reduced pressure
using a rotary evaporator to remove excess isopropyl alcohol and obtain the crude
isopropyl isostearate.

o The product can be further purified by vacuum distillation.[5]

2. Enzymatic Esterification

This method employs a lipase as a biocatalyst, offering a more environmentally friendly
alternative to acid catalysis.

o Materials:

o |sostearic Acid

o Isopropyl Alcohol

o Immobilized Lipase (e.g., from Candida antarctica)

e Equipment:

o Temperature-controlled reaction vessel with a mechanical stirrer

o Filtration apparatus

e Procedure:
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o Combine isostearic acid and isopropyl alcohol in the reaction vessel, typically in a 1:2
molar ratio.[5]

o Add the immobilized lipase to the mixture (e.g., 3% w/w of total reactants).[5]

o Heat the reaction mixture to the optimal temperature for the enzyme (e.g., 70°C) with
constant agitation (e.g., 200 rpm).[5]

o The reaction is carried out in a solvent-free system.

o Monitor the reaction progress by determining the acid value of the mixture at regular
intervals.

o Upon completion, the immobilized enzyme is recovered by filtration and can be reused.

o The resulting product is typically of high purity and may not require extensive downstream
processing.[5]

Applications in Research and Drug Development

Isopropyl isostearate's properties as a non-greasy emollient and effective solvent make it a
versatile excipient in pharmaceutical and cosmetic formulations.

Topical Formulations: It is used in creams, lotions, and ointments to provide a smooth,
lubricious feel and to help solubilize active pharmaceutical ingredients (APIS).[3]

» Transdermal Drug Delivery: Its ability to enhance the spreadability and absorption of
formulations can be beneficial in transdermal patches and gels.[3]

» Binder: In solid dosage forms, it can act as a binder in the formulation of tablets and
granules.[5]

e Makeup Formulations: In color cosmetics such as foundations and lipsticks, it improves
blendability and adherence.[3]

Safety and Toxicology
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Isopropyl isostearate is generally considered safe for use in cosmetic and pharmaceutical
products.[3] It has a low comedogenic rating, meaning it is unlikely to cause acne.[3] However,
at high concentrations, undiluted isopropyl isostearate may cause slight skin and ocular
irritation.

Logical Relationship of Synthesis Methods

Isopropyl Isostearate Synthesis Catalysis Methods

C)

[Water (byproduct))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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